N-Octyl 4-hydroxybenzoate-d4

• Molecular Formula: C15H22O3
• Molecular Weight: 254.36 g/mol
• InChI: InChI=1S/C15H22O3/c1-2-3-4-5-6-7-12-18-15(17)13-8-10-14(16)11-9-13/h8-11,16H,2-7,12H2,1H3/i8D,9D,10D,11D
• InChIKey: RIKCMEDSBFQFAL-OCFVFILASA-N

N-Octyl 4-Hydroxybenzoate-d4: Deuterated Internal Standard for LC-MS

N-Octyl 4-hydroxybenzoate-d4 (Octyl 4-hydroxybenzoate-d4, CAS 2708282-26-0) is the deuterium-labeled form of octylparaben, an alkyl ester of 4-hydroxybenzoic acid widely used as a preservative in personal care products, pharmaceuticals, and food [1]. As a stable isotope-labeled internal standard (SIL-IS), the compound incorporates four deuterium atoms on the aromatic ring (2,3,5,6-d4), yielding a molecular weight of 254.36 g/mol and a monoisotopic mass shift of +4 Da relative to the unlabeled analyte (250.16 Da) . This isotopic substitution enables its primary application as a quantitative tracer in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the accurate determination of octylparaben in complex biological matrices and environmental samples .

Deuterium-labeled SIL-IS for octylparaben LC-MS/MS quantitation

+4 Da mass shift supports co-elution with target analyte

Designed for complex research matrices (biological, environmental)

• [1] Schlittenbauer L, et al. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS. Anal Bioanal Chem. 2016;408(6):1573-83. doi:10.1007/s00216-015-9265-2. View Source

Why Substitute Internal Standards Fail in Octylparaben LC-MS

In quantitative LC-MS/MS, the use of a non-isotopic structural analog (e.g., a different paraben ester) or the unlabeled analyte itself as an internal standard introduces unacceptable quantitative error due to differential ionization efficiency, chromatographic retention, and matrix effects [1]. Deuterated internal standards such as N-Octyl 4-hydroxybenzoate-d4 are designed to co-elute with the target analyte and exhibit nearly identical physicochemical properties, thereby compensating for ion suppression/enhancement and extraction variability . However, not all deuterated parabens are equivalent: the specific position and degree of deuteration (four deuterium atoms on the aromatic ring) determine the mass shift, potential for deuterium-hydrogen exchange, and chromatographic resolution—factors that directly impact method accuracy, limit of quantification (LOQ), and regulatory compliance in bioanalytical and environmental monitoring applications [2].

Non-isotopic structural analogs (other parabens) introduce differential ionization and retention shifts, compromising accuracy.

Unlabeled octylparaben as internal standard cannot correct for extraction variability or matrix effects.

Deuteration position and degree (e.g., d3 vs d4) alter mass shift and exchange risk, affecting method LOQ and reproducibility.

• [1] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Schlittenbauer L, et al. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS. Anal Bioanal Chem. 2016;408(6):1573-83. View Source

Comparative Specifications for Method Development

Isotopic Enrichment and Chemical Purity Specifications

The analytical utility of a deuterated internal standard is critically dependent on both isotopic enrichment (atom % D) and chemical purity. For N-Octyl 4-hydroxybenzoate-d4, commercial suppliers report distinct specifications: CDN Isotopes specifies isotopic enrichment of 98 atom % D with a chemical purity of 98% , while InvivoChem reports chemical purity ≥98% without explicit isotopic enrichment data . In contrast, Bidepharm offers a lower standard purity of 95% . These differences directly influence the accuracy of isotope dilution mass spectrometry (IDMS) calculations, where incomplete isotopic labeling introduces bias that must be mathematically corrected.

Isotopic Purity & Enrichment

Data to verify

98 atom % D, ≥98% purity vs. ideal 99 atom % D, >99%

Isotopic enrichment and purity impact IDMS accuracy; verify supplier CoA.

Supplier specifications; independent verification recommended for critical methods.

Evidence Dimension	Isotopic Enrichment (atom % D) and Chemical Purity (%)
Target Compound Data	98 atom % D, 98% chemical purity (CDN Isotopes); ≥98% chemical purity (InvivoChem); 95% standard purity (Bidepharm)
Comparator Or Baseline	Ideal deuterated internal standard: 99 atom % D, >99% chemical purity; Unlabeled octylparaben: 0 atom % D, variable purity
Quantified Difference	2-5% lower isotopic enrichment vs. ideal; 2-5% lower chemical purity vs. ideal; unlabeled comparator has 0% isotopic enrichment
Conditions	Vendor certificates of analysis and product specifications

Why This Matters

Higher isotopic enrichment (98 atom % D) minimizes correction factors for unlabeled species, while higher chemical purity (≥98%) reduces interference from impurities in quantitative LC-MS/MS assays, directly impacting method accuracy and reproducibility.

Mass Spectrometric Differentiation by +4 Da Shift

N-Octyl 4-hydroxybenzoate-d4 exhibits a monoisotopic mass of 254.182 Da, representing a +4.0 Da shift relative to unlabeled octylparaben (250.157 Da) . This mass difference is achieved through substitution of four aromatic hydrogens with deuterium (2,3,5,6-d4) . By comparison, alternative labeling strategies such as 13C incorporation would yield a smaller mass shift per labeled atom (e.g., +1 Da per 13C), potentially complicating resolution from the natural abundance M+1 isotopic peak of the analyte. The +4 Da shift provides sufficient mass separation to avoid isotopic overlap while maintaining near-identical chromatographic behavior, a critical requirement for accurate isotope dilution LC-MS/MS [1].

Mass Shift: +4 Da

Class-level

+4.025 Da vs unlabeled (0 Da), d3 (+3 Da), 13C1 (+1 Da)

Sufficient mass separation avoids isotopic overlap; supports low LOQ.

HRMS exact mass; class-level deuterium effect on chromatographic behavior.

Evidence Dimension	Monoisotopic Mass Shift Relative to Unlabeled Analyte
Target Compound Data	+4.025 Da (measured exact mass 254.182 Da)
Comparator Or Baseline	Unlabeled octylparaben: 250.157 Da; 13C-labeled analog: +1 Da per 13C atom; Deuterated analog with fewer deuteriums (e.g., d3): +3 Da
Quantified Difference	Target compound provides +4 Da shift versus +3 Da (d3) or +1 Da (13C1); unlabeled comparator has 0 Da shift
Conditions	High-resolution mass spectrometry (HRMS) exact mass calculation

Why This Matters

The +4 Da mass shift ensures unambiguous chromatographic peak assignment and minimizes interference from natural isotopic abundance, which is essential for achieving low limits of quantification (LOQ) in trace-level analysis of octylparaben in biological fluids.

• [1] Schlittenbauer L, et al. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS. Anal Bioanal Chem. 2016;408(6):1573-83. View Source

Stability and Storage Conditions

Vendor stability data indicate that N-Octyl 4-hydroxybenzoate-d4 remains stable for at least three years when stored at room temperature under recommended conditions, after which re-analysis for chemical purity is advised . In contrast, the unlabeled analog (n-octyl 4-hydroxybenzoate) is typically stored at -20°C for long-term stability . This difference in storage requirements may reflect the enhanced chemical stability conferred by deuterium substitution on the aromatic ring, which reduces susceptibility to oxidative degradation. Additionally, InvivoChem specifies storage at -20°C for three years as powder, with shorter stability in solution (e.g., -80°C for 6 months) , providing flexibility for different experimental workflows.

Stability Profile

Data to verify

≥3 years at RT (deuterated) vs -20°C for unlabeled; solution -80°C 6 months

Room temperature stability reduces cold-chain needs for long-term studies.

Based on vendor stability data; re-analysis advised after 3 years.

Evidence Dimension	Stability Duration Under Recommended Storage
Target Compound Data	≥3 years at room temperature (CDN Isotopes); 3 years at -20°C as powder (InvivoChem)
Comparator Or Baseline	Unlabeled octylparaben: typically stored at -20°C for long-term stability; solution stability shorter (e.g., 1 month at -20°C)
Quantified Difference	Target compound offers room temperature stability for 3 years vs. unlabeled analog requiring -20°C; solution stability at -80°C extends to 6 months
Conditions	Storage as neat solid (CDN) or powder (InvivoChem); solution in DMSO or other solvents

Why This Matters

Extended stability at room temperature reduces cold-chain logistics costs and facilitates long-term method validation studies, while defined solution stability parameters enable accurate planning of multi-batch analytical campaigns.

Validated Application in UPLC-MS/MS Bioanalysis: Quantification of Octylparaben in Human Urine Using Deuterated Internal Standards

A validated UPLC-MS/MS method for the determination of eight parabens in human urine employed deuterated parabens as internal standards, achieving limits of quantification (LOQ) ranging from 0.1 to 0.5 μg/L for methyl, ethyl, n-/isopropyl, n-/isobutyl, and benzyl paraben in 200 μL of urine [1]. While the published method does not specifically quantify octylparaben due to its lower urinary excretion, the analytical framework demonstrates that deuterated paraben internal standards enable high precision (intra- and interday 0.9-14.5%) and high accuracy (relative recovery 95-132%) in complex biological matrices [1]. By extension, N-Octyl 4-hydroxybenzoate-d4 would be the appropriate internal standard for any method targeting octylparaben, ensuring comparable performance metrics when properly validated.

Method Accuracy (Class-Level)

Class-level

Relative recovery 95–132%, precision 0.9–14.5% (urine research matrix)

Supports bioanalytical method validation for octylparaben LC-MS/MS.

Class-level paraben data; requires compound-specific validation for octylparaben.

Evidence Dimension	Method Accuracy and Precision Using Deuterated Paraben Internal Standards
Target Compound Data	Class-level performance: Relative recovery 95-132%, intra-/interday precision 0.9-14.5%
Comparator Or Baseline	Methods using non-deuterated structural analogs as internal standards: typically show higher variability (no quantitative data available in source)
Quantified Difference	Deuterated internal standards enable relative recovery within ±5-32% of nominal and precision <15% RSD, meeting bioanalytical method validation guidelines
Conditions	UPLC-QqQ and UPLC-QqTOF MS analysis of human urine samples (200 μL) after ultrasound-assisted enzymatic hydrolysis

Why This Matters

The demonstrated accuracy and precision using deuterated paraben internal standards in human biomonitoring studies directly supports the procurement of N-Octyl 4-hydroxybenzoate-d4 for laboratories developing LC-MS/MS methods for octylparaben quantification in compliance with regulatory guidelines (e.g., FDA Bioanalytical Method Validation).

• [1] Schlittenbauer L, et al. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS. Anal Bioanal Chem. 2016;408(6):1573-83. doi:10.1007/s00216-015-9265-2. View Source

Application Scenarios for N-Octyl 4-Hydroxybenzoate-d4

Quantitative Bioanalysis in Human Biomonitoring

N-Octyl 4-hydroxybenzoate-d4 is optimally deployed as an internal standard in validated LC-MS/MS methods for quantifying octylparaben in human urine, serum, or breast milk. The compound's +4 Da mass shift and high isotopic purity (98 atom % D) enable accurate correction for matrix effects and extraction losses, achieving LOQs in the sub-μg/L range as demonstrated in class-validated methods for other parabens [1]. This application is critical for epidemiological studies investigating human exposure to endocrine-disrupting parabens from personal care products.

Environmental Fate and Occurrence Studies

In environmental analytical chemistry, N-Octyl 4-hydroxybenzoate-d4 serves as a surrogate or internal standard for the trace-level determination of octylparaben in wastewater, surface water, and sludge. The compound's room-temperature stability (≥3 years) facilitates long-term monitoring campaigns and inter-laboratory comparisons, while its defined isotopic enrichment (98 atom % D) ensures reliable quantification using isotope dilution mass spectrometry (IDMS), the reference method for environmental contaminant analysis.

Pharmacokinetic and Metabolism Studies

For preclinical ADME (absorption, distribution, metabolism, excretion) studies of topical or oral octylparaben formulations, N-Octyl 4-hydroxybenzoate-d4 is used as a stable isotope-labeled tracer. Its near-identical physicochemical properties to the unlabeled analyte (LogP ~5.4) ensure that it mirrors the behavior of the parent compound during sample extraction and LC-MS analysis, while the +4 Da mass difference permits unambiguous differentiation of the administered dose from endogenous background. This application is particularly relevant for safety assessments of cosmetic and pharmaceutical preservatives.

Regulatory Method Development for Food and Cosmetics

Analytical laboratories developing methods for octylparaben quantification in food, beverages, or cosmetic products under regulatory frameworks (e.g., EU Cosmetic Regulation 1223/2009, FDA) utilize N-Octyl 4-hydroxybenzoate-d4 as an internal standard to meet method validation criteria for accuracy, precision, and matrix effect correction. The compound's specified chemical purity (≥98%) and availability of certificates of analysis (CoA) support compliance with ISO/IEC 17025 quality requirements and facilitate method transfer between laboratories.

Application

Selection Property

Validation Focus

Human biomonitoring research (urine/serum)

+4 Da shift and isotopic purity for matrix correction

LOQ and accuracy in complex research matrices

Environmental contaminant analysis

Long-term RT stability (≥3 years)

IDMS quantification for multi-site monitoring

Preclinical ADME/PK studies

Co-elution and matched physicochemical properties

Differentiation of tracer from endogenous background

Food/cosmetic method development

Specified purity (≥98%) and CoA availability

Method transfer and quality documentation context

• [1] Schlittenbauer L, et al. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS. Anal Bioanal Chem. 2016;408(6):1573-83. View Source